3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3,4-dichlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-11-5-9(4-10(6-11)14(17)18)8-2-3-12(15)13(16)7-8/h2-7H,1H3,(H,17,18)
• InChI Key: BSZURQFNJNPMJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID20691257
• Molecular Weight: 297.1 g/mol
• CAS RN: 1262007-56-6

Description

3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid (3,4-DCPA) is a synthetic organic compound derived from the aromatic compound benzoic acid. It is a white crystalline solid with a melting point of 149-150°C and a molecular weight of 243.06 g/mol. 3,4-DCPA has a variety of uses in scientific research and industry, including as an intermediate in the synthesis of pharmaceuticals, and as a catalyst for various organic reactions.

Mechanism of Action

The mechanism of action of 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% depends on its application. In the synthesis of pharmaceuticals, it acts as an intermediate in the formation of the desired product. In the synthesis of other organic compounds, it acts as a catalyst to promote the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% depend on its application. In the synthesis of pharmaceuticals, it does not have any direct effects on the body. In the synthesis of other organic compounds, it may have indirect effects on the body, depending on the end products of the synthesis.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% in lab experiments is its low cost and availability. It is also relatively easy to synthesize and use in a variety of reactions. However, it is important to note that 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% is a synthetic compound and should be handled with care as it is toxic and can cause skin and eye irritation.

Future Directions

Some potential future directions for the use of 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% include its use as a catalyst in the synthesis of polymers, as a reagent in the synthesis of dyes, and as an intermediate in the synthesis of pharmaceuticals. It could also be used as an insecticide or biocide, or as a component of specialty chemicals. Additionally, further research into the biochemical and physiological effects of 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% could lead to the development of new applications.

Synthesis Methods

3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% can be synthesized from the reaction between 3-chlorophenol and 5-methoxybenzoic acid in the presence of a catalyst such as zinc chloride. The reaction is carried out in a solvent such as dichloromethane at a temperature of 80°C. The reaction mixture is then cooled and the product is isolated by filtration.

Scientific Research Applications

3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% is a useful intermediate in the synthesis of a variety of pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and antifungals. It is also used as a catalyst in the synthesis of other organic compounds, such as polymers and dyes. In addition, 3-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% is used in the synthesis of some specialty chemicals, such as biocides and insecticides.